6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 6-cyclopropyl-2-methylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H10N2O2/c1-5-10-7(6-2-3-6)4-8(11-5)9(12)13/h4,6H,2-3H2,1H3,(H,12,13)
• InChI Key: XMGMUMPYORJQGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)C(=O)O)C2CC2

Description

6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a cyclopropyl substituent at position 6, a methyl group at position 2, and a carboxylic acid moiety at position 4. Pyrimidine-based compounds are widely studied for their applications in pharmaceuticals, agrochemicals, and material science due to their structural versatility and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with 2-methyl-4,6-dichloropyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at the positions adjacent to the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrimidine-4-carboxylic Acid Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid	2-methyl, 6-cyclopropyl	C₉H₁₀N₂O₂*	~178.2*	Not explicitly reported (inferred)	N/A
5-Chloro-2-cyclopropyl-6-hydroxypyrimidine-4-carboxylic acid	2-cyclopropyl, 5-chloro, 6-hydroxy	C₈H₇ClN₂O₃	214.6	Potential bioactive intermediate
6-Cyclopropyl-2-(4-hydroxypiperidin-1-yl)pyrimidine-4-carboxylic acid	2-(4-hydroxypiperidin-1-yl), 6-cyclopropyl	C₁₃H₁₇N₃O₃	275.3	Discontinued; likely pharmacological
5-Chloro-2-cyclopropyl-6-(methyl(pyridin-3-ylmethyl)amino)pyrimidine-4-carboxylic acid	2-cyclopropyl, 5-chloro, 6-(methyl(pyridin-3-ylmethyl)amino)	C₁₅H₁₅ClN₄O₂	318.76	Pharmaceutical intermediate (95% purity)
6-Amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid (Aminocyclopyrachlor)	2-cyclopropyl, 5-chloro, 6-amino	C₈H₈ClN₃O₂	213.6	Pesticide standard

*Inferred based on structural similarity.

Substituent Effects on Reactivity and Bioactivity

• Position 2 Modifications: The methyl group in the target compound (vs. bulkier groups like 4-hydroxypiperidin-1-yl in or chlorobenzylsulfanyl in ) may enhance metabolic stability and reduce steric hindrance, favoring interactions in biological systems.
• Hydroxy or amino groups at position 6 () improve solubility but may reduce lipophilicity, impacting membrane permeability.

Biological Activity

6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid is a pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is part of a broader class of pyrimidines, which are known for their diverse pharmacological properties, including anti-inflammatory, antibacterial, and anticancer activities.

• Molecular Formula : C₉H₁₃N₃O₂
• Molecular Weight : 181.22 g/mol
• IUPAC Name : 6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid

The biological activity of 6-cyclopropyl-2-methylpyrimidine-4-carboxylic acid is primarily attributed to its ability to interact with various biological targets. It is believed to exert its effects through:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in lipid metabolism and signal transduction pathways.
• Receptor Modulation : The compound may act as a modulator of specific receptors, influencing cellular responses.

Biological Activity Studies

Research has demonstrated several biological activities associated with this compound:

Antimicrobial Activity

Studies have indicated that pyrimidine derivatives exhibit significant antimicrobial properties. For example:

• Antibacterial Effects : Compounds structurally similar to 6-cyclopropyl-2-methylpyrimidine-4-carboxylic acid have shown inhibitory effects against various Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were reported as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8.0
Escherichia coli	16.0
Pseudomonas aeruginosa	32.0

Hypolipidemic Effects

Research on related compounds has shown that pyrimidine derivatives can reduce lipid levels in animal models. For instance, studies on similar structures indicated:

• A reduction in very low-density lipoprotein (VLDL) and low-density lipoprotein (LDL) cholesterol levels.
• An increase in high-density lipoprotein (HDL) cholesterol levels, suggesting a potential role in managing dyslipidemia.

Structure–Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrimidine derivatives. Key findings include:

• Substituent Effects : The presence of a cyclopropyl group at position 6 enhances the compound's potency against specific biological targets.
• Carboxylic Acid Group : The carboxylic acid functionality at position 4 is essential for maintaining solubility and bioavailability.

Case Studies

• In Vivo Studies : In rodent models, administration of related pyrimidine compounds resulted in significant reductions in lipid levels and improvements in metabolic profiles.
• Clinical Relevance : Compounds with similar structures have been investigated for their potential use in treating metabolic disorders, showcasing the therapeutic promise of this class.